Cas no 1624260-14-5 (2-(Acetoxymethyl)-6-((trimethylsilyl)ethynyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate)

• Product Name: 2-(Acetoxymethyl)-6-((trimethylsilyl)ethynyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• CAS No: 1624260-14-5
• MF: C₁₉H₂₈O₉Si
• MW: 428.505727767944
• CID: 4727492
• Update Time: 2025-10-08

2-(Acetoxymethyl)-6-((trimethylsilyl)ethynyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate Chemical and Physical Properties

Names and Identifiers

• 2-(Acetoxymethyl)-6-((trimethylsilyl)ethynyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• ST24039525

• Inchi： 1S/C19H28O9Si/c1-11(20)24-10-16-18(26-13(3)22)19(27-14(4)23)17(25-12(2)21)15(28-16)8-9-29(5,6)7/h15-19H,10H2,1-7H3
• InChI Key： VFQCKFYZNFYLJD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C#CC1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 712
• Topological Polar Surface Area: 114

Additional information on 2-(Acetoxymethyl)-6-((trimethylsilyl)ethynyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate

Introduction to 2-(Acetoxymethyl)-6-((trimethylsilyl)ethynyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate (CAS No. 1624260-14-5)

2-(Acetoxymethyl)-6-((trimethylsilyl)ethynyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate, with the CAS number 1624260-14-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of tetrahydropyran derivatives, which are known for their structural versatility and biological activity. The presence of multiple functional groups, including acetoxymethyl, trimethylsilyl ethynyl, and acetoxy moieties, makes this molecule a versatile intermediate in the synthesis of complex pharmacophores.

The structure of this compound features a tetrahydropyran core, which is a common scaffold in many bioactive molecules due to its ability to mimic the puckered conformation of natural products like steroids and terpenes. The acetoxymethyl group at the 2-position introduces a protecting group for hydroxyl or amine functionalities, while the trimethylsilyl ethynyl substituent at the 6-position provides a reactive site for further functionalization via cross-coupling reactions. The triacetate functionality at the 3,4,5-positions enhances solubility and stability in various organic solvents, making it an ideal candidate for synthetic applications.

In recent years, there has been a surge in research focused on developing novel tetrahydropyran derivatives as potential therapeutic agents. The unique combination of functional groups in 2-(Acetoxymethyl)-6-((trimethylsilyl)ethynyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate positions it as a valuable building block for drug discovery efforts. Specifically, the trimethylsilyl ethynyl group can be selectively deprotected or engaged in Sonogashira coupling reactions to introduce aryl or heteroaryl groups, thereby diversifying the molecular library for pharmacological screening.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. For instance, tetrahydropyran derivatives have been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties. The acetoxymethyl group can be later removed under mild acidic conditions to reveal reactive hydroxyl or amine functionalities, allowing for further derivatization into more complex structures. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel small-molecule drugs.

The synthetic utility of this compound has also been explored in recent studies. Researchers have demonstrated its use as an intermediate in the preparation of complex natural product analogs. For example, by employing palladium-catalyzed cross-coupling reactions, the trimethylsilyl ethynyl group can be coupled with various aryl halides or boronic acids to generate substituted tetrahydropyrans with tailored biological activities. These methodologies highlight the compound's role as a key intermediate in modern synthetic strategies.

Moreover, the stereochemistry of tetrahydropyran derivatives plays a crucial role in their biological activity. The puckered conformation of the tetrahydropyran ring mimics that of cyclic ethers found in many natural products, which often contributes to favorable interactions with biological targets. In this context, 2-(Acetoxymethyl)-6-((trimethylsilyl)ethynyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate offers a well-defined three-dimensional structure that can be fine-tuned through derivatization to optimize binding affinity.

Recent advances in computational chemistry have also facilitated the design of novel tetrahydropyran derivatives like this one. Molecular modeling studies have been employed to predict binding modes and optimize pharmacokinetic properties. By leveraging these computational tools, researchers can accelerate the discovery process and identify promising candidates for further experimental validation. The integration of experimental data with computational predictions has become an indispensable approach in modern drug discovery.

The role of protecting groups in organic synthesis cannot be overstated. The acetoxymethyl group in this compound serves as an effective protecting agent for hydroxyl or amine functionalities while maintaining overall molecular stability. This feature is particularly useful in multi-step syntheses where selective deprotection is required. Protecting groups are essential tools that enable chemists to control reaction pathways and achieve high yields with minimal side products.

In conclusion,2-(Acetoxymethyl)-6-((trimethylsilyl)ethynyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate (CAS No. 1624260-14-5) is a multifunctional compound with significant potential in pharmaceutical research and synthetic organic chemistry. Its unique structural features make it an excellent intermediate for constructing bioactive molecules and exploring novel synthetic methodologies. As research continues to uncover new applications for tetrahydropyran derivatives,this compound will undoubtedly play a pivotal role in future drug development efforts.